2-Methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 2-methyl-1-(1-phenylethyl)indole-3-carboxylic acid
• InChI: InChI=1S/C18H17NO2/c1-12(14-8-4-3-5-9-14)19-13(2)17(18(20)21)15-10-6-7-11-16(15)19/h3-12H,1-2H3,(H,20,21)
• InChI Key: CRQRBPMRPTWKSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C(C)C3=CC=CC=C3)C(=O)O

Description

2-Methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixed solution of methanol and water (4 mL), ethyl 2-methyl-1-(1-phenylethyl)-1H-indole-3-carboxylate (300 mg, 0.98 mmol) and potassium hydroxide (546 mg, 9.76 mmol) was added. The mixture was refluxed with stirring for 4 hours. The reaction mixture was concentrated to give a residue. To the residue, water (10 mL) was added and the mixture was extracted with dichloromethane (20 mL×3). The organic phase was concentrated to give crude product 2-methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid (150 mg). LRMS (M−H)− m/z: calcd 279.13. found 279.